2-{[3-cyano-6-cyclopropyl-4-(4-methoxyphenyl)-2-pyridinyl]thio}acetamide

• IUPAC Name: 2-[3-cyano-6-cyclopropyl-4-(4-methoxyphenyl)pyridin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C18H17N3O2S/c1-23-13-6-4-11(5-7-13)14-8-16(12-2-3-12)21-18(15(14)9-19)24-10-17(20)22/h4-8,12H,2-3,10H2,1H3,(H2,20,22)
• InChI Key: DIHANAJZHSZEGC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NC(=C2C#N)SCC(=O)N)C3CC3
• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.4 g/mol

Description

2-{[3-cyano-6-cyclopropyl-4-(4-methoxyphenyl)-2-pyridinyl]thio}acetamide, also known as CTAP, is a chemical compound that has been extensively studied for its potential applications in scientific research. CTAP is a thioacetamide derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a wide range of fields.

Mechanism of Action

2-{[3-cyano-6-cyclopropyl-4-(4-methoxyphenyl)-2-pyridinyl]thio}acetamide works by binding to the mu opioid receptor and preventing the activation of downstream signaling pathways. This results in a reduction in the effects of opioid drugs, including pain relief and euphoria. 2-{[3-cyano-6-cyclopropyl-4-(4-methoxyphenyl)-2-pyridinyl]thio}acetamide has also been shown to have some agonist activity at the kappa opioid receptor, which is involved in the modulation of pain and stress responses.
Biochemical and Physiological Effects:
In addition to its effects on opioid receptors, 2-{[3-cyano-6-cyclopropyl-4-(4-methoxyphenyl)-2-pyridinyl]thio}acetamide has been shown to have a variety of other biochemical and physiological effects. For example, 2-{[3-cyano-6-cyclopropyl-4-(4-methoxyphenyl)-2-pyridinyl]thio}acetamide has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. 2-{[3-cyano-6-cyclopropyl-4-(4-methoxyphenyl)-2-pyridinyl]thio}acetamide has also been shown to have antioxidant and anti-inflammatory properties, making it a potentially valuable tool for the treatment of a wide range of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{[3-cyano-6-cyclopropyl-4-(4-methoxyphenyl)-2-pyridinyl]thio}acetamide is its potency and selectivity as an opioid receptor antagonist. This makes it a valuable tool for researchers studying the effects of opioid drugs on the brain and body. However, one limitation of 2-{[3-cyano-6-cyclopropyl-4-(4-methoxyphenyl)-2-pyridinyl]thio}acetamide is its relatively short half-life, which can make it difficult to use in certain types of experiments.

Future Directions

There are many potential future directions for research on 2-{[3-cyano-6-cyclopropyl-4-(4-methoxyphenyl)-2-pyridinyl]thio}acetamide and its applications. One area of interest is the development of new drugs based on the structure of 2-{[3-cyano-6-cyclopropyl-4-(4-methoxyphenyl)-2-pyridinyl]thio}acetamide that could have improved potency and selectivity. Another area of interest is the use of 2-{[3-cyano-6-cyclopropyl-4-(4-methoxyphenyl)-2-pyridinyl]thio}acetamide as a tool for studying the role of opioid receptors in the brain and the development of new treatments for addiction and pain management.
In conclusion, 2-{[3-cyano-6-cyclopropyl-4-(4-methoxyphenyl)-2-pyridinyl]thio}acetamide is a valuable tool for scientific research with a wide range of potential applications. Its potency and selectivity as an opioid receptor antagonist make it a valuable tool for studying the effects of opioid drugs on the brain and body, and its other biochemical and physiological effects make it a potentially valuable tool for the treatment of a wide range of diseases. Further research on 2-{[3-cyano-6-cyclopropyl-4-(4-methoxyphenyl)-2-pyridinyl]thio}acetamide and its applications is likely to yield many new insights and potential treatments in the future.

Synthesis Methods

The synthesis of 2-{[3-cyano-6-cyclopropyl-4-(4-methoxyphenyl)-2-pyridinyl]thio}acetamide involves a multi-step process that begins with the reaction of 4-methoxyphenylacetonitrile with cyclopropylmethylamine to form a key intermediate. This intermediate is then reacted with 3-bromo-6-chloropyridine to form the final product, 2-{[3-cyano-6-cyclopropyl-4-(4-methoxyphenyl)-2-pyridinyl]thio}acetamide. The synthesis of 2-{[3-cyano-6-cyclopropyl-4-(4-methoxyphenyl)-2-pyridinyl]thio}acetamide has been optimized over the years, resulting in high yields and purity.

Scientific Research Applications

2-{[3-cyano-6-cyclopropyl-4-(4-methoxyphenyl)-2-pyridinyl]thio}acetamide has been used in a variety of scientific research applications, including studies of opioid receptors, pain management, and addiction. 2-{[3-cyano-6-cyclopropyl-4-(4-methoxyphenyl)-2-pyridinyl]thio}acetamide is a potent and selective antagonist of the mu opioid receptor, which is involved in the modulation of pain and reward pathways in the brain. By blocking the mu opioid receptor, 2-{[3-cyano-6-cyclopropyl-4-(4-methoxyphenyl)-2-pyridinyl]thio}acetamide has been shown to reduce the effects of opioid drugs such as morphine and heroin.